Cas no 931-33-9 (4-Bromo-1H-pyrrole-2-carbaldehyde)

• Product Name: 4-Bromo-1H-pyrrole-2-carbaldehyde
• CAS No: 931-33-9
• MF: C₅H₄BrNO
• MW: 173.995360374451
• MDL: MFCD02179586
• CID: 752842
• PubChem ID: 599627
• Update Time: 2025-06-09

4-Bromo-1H-pyrrole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-1H-pyrrole-2-carbaldehyde
• 4-Bromo-2-pyrrolecarboxaldehyde
• 1H-Pyrrole-2-carboxaldehyde, 4-bromo-
• 4-bromo-1H-Pyrrole-2-carboxaldehyde
• 4-BROMOPYROLE-2-CARBOXALDEHYDE
• 4-BROMOPYRROLE-2-CARBOXALDEHYDE
• 1H-Pyrrole-2-carboxaldehyde,4-bromo
• 4-bromo-2-formylpyrrole
• 4-bromo-pyrrole-2-carbaldehyde
• RFQYNGQAZZSGFM-UHFFFAOYSA-N
• 4-bromopyrrole-2-carbaldehyde
• BCP05404
• SBB088835
• 4-Bromo-1H-pyrrole-2-carbaldehyde #
• 4-Bromo-1H-pyrrole-2-carboxaldehyde (ACI)
• Pyrrole-2-carboxaldehyde, 4-bromo- (7CI, 8CI)
• AKOS006230227
• SB63883
• DTXSID30344803
• SCHEMBL2362181
• CS-W020675
• MFCD02179586
• DB-079486
• SY031830
• Z1201621650
• PS-3316
• 4-Bromo-1H-pyrrole-2-carbaldehyde, AldrichCPR
• 931-33-9
• EN300-182953
• AQ-405/40279458

• MDL： MFCD02179586
• Inchi： 1S/C5H4BrNO/c6-4-1-5(3-8)7-2-4/h1-3,7H
• InChI Key： RFQYNGQAZZSGFM-UHFFFAOYSA-N
• SMILES： O=CC1NC=C(Br)C=1

Computed Properties

• Exact Mass: 172.94800
• Monoisotopic Mass: 172.94763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 96.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 32.9

Experimental Properties

• PSA: 32.86000
• LogP: 1.58970

4-Bromo-1H-pyrrole-2-carbaldehyde Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Hazardous Material Identification：
• Storage Condition：Inert atmosphere,2-8°C

Additional information on 4-Bromo-1H-pyrrole-2-carbaldehyde

Recent Advances in the Application of 4-Bromo-1H-pyrrole-2-carbaldehyde (CAS: 931-33-9) in Chemical Biology and Pharmaceutical Research

4-Bromo-1H-pyrrole-2-carbaldehyde (CAS: 931-33-9) is a versatile heterocyclic compound that has garnered significant attention in chemical biology and pharmaceutical research due to its unique structural features and reactivity. This compound serves as a crucial building block in the synthesis of various biologically active molecules, including pharmaceuticals, agrochemicals, and materials. Recent studies have explored its potential in drug discovery, particularly in the development of kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds. The bromine substitution at the 4-position and the aldehyde functionality at the 2-position make it a valuable intermediate for further chemical modifications, enabling the construction of diverse molecular architectures.

In a recent study published in the Journal of Medicinal Chemistry, researchers investigated the use of 4-Bromo-1H-pyrrole-2-carbaldehyde as a precursor for the synthesis of novel pyrrole-based kinase inhibitors. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against several cancer-related kinases, including EGFR and VEGFR2. The researchers employed a combination of computational docking and structure-activity relationship (SAR) studies to optimize the lead compounds, resulting in molecules with improved selectivity and pharmacokinetic properties. These findings highlight the potential of 4-Bromo-1H-pyrrole-2-carbaldehyde as a scaffold for developing targeted cancer therapies.

Another notable application of 4-Bromo-1H-pyrrole-2-carbaldehyde is in the field of antimicrobial research. A study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of pyrrole-containing analogs with broad-spectrum antibacterial activity. The researchers utilized the aldehyde group of 4-Bromo-1H-pyrrole-2-carbaldehyde to introduce various hydrazone and Schiff base functionalities, which were found to enhance the compounds' ability to disrupt bacterial cell membranes. The most promising analogs showed potent activity against methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli, suggesting their potential as novel antibiotics.

Beyond its applications in drug discovery, 4-Bromo-1H-pyrrole-2-carbaldehyde has also been employed in materials science. A recent publication in ACS Applied Materials & Interfaces described its use as a key intermediate in the synthesis of conductive polymers with tunable electronic properties. The bromine atom facilitated cross-coupling reactions, while the aldehyde group allowed for further functionalization, enabling the creation of polymers with high charge-carrier mobility. These materials hold promise for applications in organic electronics, including flexible displays and solar cells.

In conclusion, 4-Bromo-1H-pyrrole-2-carbaldehyde (CAS: 931-33-9) continues to be a valuable tool in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate, combined with its potential to yield biologically active compounds, makes it a focal point for ongoing investigations. Future research directions may include the development of more efficient synthetic routes, exploration of its role in targeted drug delivery systems, and further optimization of its derivatives for clinical applications. As the field advances, this compound is likely to remain at the forefront of innovation in drug discovery and materials science.